Cas no 19514-00-2 (Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl-)

• Product Name: Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl-
• CAS No: 19514-00-2
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 1387596
• Update Time: 2025-10-30

Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl-
• α-(2,6-dimethoxy)-phenoxyacetophenone
• 2-(2,6-Dimethoxyphenoxy)-1-phenylethanone

• Inchi： 1S/C16H16O4/c1-18-14-9-6-10-15(19-2)16(14)20-11-13(17)12-7-4-3-5-8-12/h3-10H,11H2,1-2H3
• InChI Key： DWKSSZXYFMHGGA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)COC1=C(OC)C=CC=C1OC

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 410.6±35.0 °C(Predicted)
• PSA: 44.76

Additional information on Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl-

Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl- (CAS No. 19514-00-2): A Comprehensive Overview

Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl- (CAS No. 19514-00-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural framework, has been extensively studied for its potential applications in various therapeutic areas. The presence of both dimethoxyphenyl and phenyl groups in its molecular structure contributes to its distinct chemical properties and biological activities.

The molecular formula of Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl- is C₁₆H₁₇NO₃, which underscores its complexity and the diversity of functional groups it possesses. This complexity makes it a valuable scaffold for the development of novel pharmaceutical agents. The compound's ability to interact with multiple biological targets has positioned it as a promising candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of this compound. These studies have revealed that Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl-, exhibits significant binding affinity to certain enzymes and receptors, making it a potential lead compound for the development of neurological disorders and inflammatory diseases.

In particular, the dimethoxyphenoxy moiety has been identified as a key pharmacophore responsible for many of its biological activities. This group not only enhances the solubility of the compound but also modulates its interaction with biological targets. The phenyl ring, on the other hand, contributes to the stability and rigidity of the molecule, which is crucial for effective binding to biological targets.

Current research has focused on exploring the pharmacological properties of Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl-. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. These findings are particularly intriguing given the growing demand for alternative treatments that offer similar benefits to traditional pharmaceuticals but with fewer side effects.

The anti-inflammatory properties of this compound have been attributed to its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). Additionally, preliminary studies have suggested that it may also possess antioxidant properties, which could further enhance its therapeutic potential.

Another area of interest has been the potential application of Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl-, in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier has made it an attractive candidate for developing novel therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. Research has shown that it can modulate certain neurotransmitter systems, which could lead to improved cognitive function and reduced neuroinflammation.

The synthesis of Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl-, has also been a subject of extensive study. Researchers have developed several synthetic routes that allow for high yields and purity. These synthetic methods have been optimized to ensure scalability for industrial production. The availability of high-quality starting materials and well-established synthetic protocols has made it feasible to produce this compound in sufficient quantities for both research and commercial purposes.

In conclusion, Ethanone, 2-(2,6-dimethoxyphenoxy)-1-phenyl- (CAS No. 19514-00-2) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable scaffold for drug discovery programs targeting various diseases. Continued research into its pharmacological properties will likely uncover even more therapeutic possibilities in the future.